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Acid Red 97: A Toxicological and Safety
Assessment
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Red 97 (CAS No. 10169-02-5), a benzidine-based azo dye, finds application in various

industries, including textiles and leather.[1] As with many azo dyes, understanding its

toxicological profile and safety is crucial for risk assessment and the development of safe

handling and disposal protocols. This technical guide provides a comprehensive overview of

the available toxicological data and safety information for Acid Red 97, with a focus on

quantitative data, experimental methodologies, and logical frameworks for toxicological

evaluation.

Toxicological Data Summary
The toxicological profile of Acid Red 97 is characterized by concerns regarding skin, eye, and

respiratory irritation, as well as conflicting evidence on its genotoxic potential. Quantitative data

on acute toxicity is limited, with most safety data sheets reporting it as "not available".[2]
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Data on acute oral, dermal, and inhalation toxicity are largely unavailable in the reviewed

literature. Safety Data Sheets consistently state "Not available" for LD50 (oral, dermal) and

LC50 (inhalation) values.[2]

Irritation and Sensitization
Acid Red 97 is classified as a skin and eye irritant.[2] It may also cause respiratory irritation.[2]

Table 1: Irritation Data

Endpoint Species Result Classification Citation

Skin Irritation Not Specified

Causes skin

irritation,

characterized by

itching, scaling,

reddening, or

blistering.

Category 2 [2]

Eye Irritation Not Specified

Causes serious

eye irritation,

characterized by

redness,

watering, and

itching.

Category 2A [2]

Respiratory

Irritation
Not Specified

May cause

respiratory

irritation.

Category 3 [2]

No quantitative data from standardized tests (e.g., Draize test) were available in the reviewed

literature.

Genotoxicity
The genotoxicity of Acid Red 97 presents a mixed picture. Some in vitro studies have indicated

mutagenic potential, particularly under conditions of reductive metabolism, while others have

not.[3]
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Table 2: Genotoxicity Data

Assay Test System
Metabolic
Activation

Result Citation

In vitro

Mutagenicity

Salmonella

typhimurium

(strains TA98

and TA100)

With reductive

conditions and

metabolic

activation

Mutagenic [3]

In vitro

Mutagenicity
Not Specified Not Specified Not mutagenic [3]

Carcinogenicity
There is insufficient data to classify the carcinogenicity of Acid Red 97. It is not listed as a

carcinogen by IARC, NTP, or OSHA in some sources, while another indicates it as a known

carcinogen under NTP.[2] This discrepancy highlights the need for further investigation.

Aquatic Toxicity
Studies have been conducted on the effects of Acid Red 97 on aquatic organisms, specifically

fish and frogs.

Table 3: Aquatic Toxicity Data

Test Organism Endpoint
Concentration/
Result

Exposure
Duration

Citation

Catla catla (Fish) LC50 85 mg/L Not Specified [4]

Silurana

tropicalis

(Western Clawed

Frog)

Lethality

Not lethal to

embryos at

concentrations

up to 1,000 ppm

in sediment.

Not Specified [5][6]
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Detailed experimental protocols for all cited studies were not available. However, the general

methodologies for the key aquatic toxicity studies can be summarized as follows:

Fish Acute Toxicity Test (Catla catla)
The study aimed to evaluate the chronic toxicity of Acid Red 97 on the freshwater fish Catla

catla.[4] While a specific LC50 value of 85 mg/L is provided, the methodology for its

determination is not detailed in the available abstract.[4] The study proceeded to investigate

sublethal concentrations (1/100th and 1/50th of the LC50) to observe haematological and

histopathological alterations over 10, 20, and 30 days.[4]

Frog Embryo Teratogenesis Assay (Silurana tropicalis)
This study investigated the toxicity and endocrine-disrupting properties of Acid Red 97 in the

Western Clawed Frog, Silurana tropicalis.[5][6] Due to the compound's predicted sorption to

sediment, the exposures were conducted using a geometric range of concentrations (0, 1, 10,

100, and 1,000 ppm) in sediment.[5][6] The primary endpoint was lethality to the embryos.[5][6]

Logical Frameworks and Workflows
General Toxicological Assessment Workflow
The assessment of a chemical's toxicity typically follows a structured workflow to ensure all

potential hazards are evaluated.
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Caption: A generalized workflow for the toxicological assessment of a chemical substance.
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Safety Information
Hazard Statements

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[2]

Conclusion
The available data indicates that Acid Red 97 should be handled with care due to its irritant

properties. There is a significant lack of quantitative data for acute toxicity and carcinogenicity,

and the conflicting results for genotoxicity warrant further investigation. The aquatic toxicity

data suggests a moderate hazard to fish. Researchers and professionals working with Acid
Red 97 should adhere to the recommended safety precautions to minimize exposure and

potential health risks. Further comprehensive studies are needed to fill the existing data gaps

and provide a more complete toxicological profile for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://aksci.com/sds/T173_SDS.pdf
https://aksci.com/sds/T173_SDS.pdf
https://aksci.com/sds/T173_SDS.pdf
https://aksci.com/sds/T173_SDS.pdf
https://aksci.com/sds/T173_SDS.pdf
https://aksci.com/sds/T173_SDS.pdf
https://aksci.com/sds/T173_SDS.pdf
https://www.benchchem.com/product/b1218221?utm_src=pdf-body
https://www.benchchem.com/product/b1218221?utm_src=pdf-body
https://www.benchchem.com/product/b1218221?utm_src=pdf-body
https://www.benchchem.com/product/b1218221?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Systematic Evaluation of Biodegradation of Azo Dyes by Microorganisms: Efficient
Species, Physicochemical Factors, and Enzymatic Systems - PMC [pmc.ncbi.nlm.nih.gov]

2. aksci.com [aksci.com]

3. acid red 97 (c.i. 22890) | CAS#:10169-02-5 | Chemsrc [chemsrc.com]

4. cdnsciencepub.com [cdnsciencepub.com]

5. cncolorchem.com [cncolorchem.com]

6. canada.ca [canada.ca]

To cite this document: BenchChem. [Toxicological data and safety information for Acid Red
97]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218221#toxicological-data-and-safety-information-
for-acid-red-97]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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